Cas no 4461-36-3 (Benzoyl isocyanate, 4-chloro-)

Benzoyl isocyanate, 4-chloro- is a reactive organic compound characterized by the presence of a chloro-substituted benzene ring and an isocyanate functional group. This compound is primarily utilized in organic synthesis as an intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its isocyanate group enables efficient coupling reactions with nucleophiles, such as amines and alcohols, facilitating the formation of ureas, carbamates, and other derivatives. The chloro substituent enhances its reactivity and selectivity in electrophilic aromatic substitution reactions. Due to its high purity and stability under controlled conditions, 4-chlorobenzoyl isocyanate is valued for its consistent performance in synthetic applications. Proper handling is essential due to its moisture sensitivity and potential irritancy.

Benzoyl isocyanate, 4-chloro- structure

Product Name:Benzoyl isocyanate, 4-chloro-

CAS No:4461-36-3

MF:C₈H₄ClNO₂

MW:181.575860977173

CID:1516252

PubChem ID:10921144

Update Time:2025-11-01

Benzoyl isocyanate, 4-chloro- Chemical and Physical Properties

Names and Identifiers

- Benzoyl isocyanate, 4-chloro-
- 4-chlorobenzoyl isocyanate
- SCHEMBL3205731
- 4-chloro-benzoyl isocyanate
- DTXSID60448368
- SXXVLHPKDPFUBT-UHFFFAOYSA-N
- AKOS000161000
- 4-chlorobenzoylisocyanate
- EN300-39787
- J-017854
- 4461-36-3
- Inchi： 1S/C8H4ClNO2/c9-7-3-1-6(2-4-7)8(12)10-5-11/h1-4H
- InChI Key： SXXVLHPKDPFUBT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(N=C=O)=O)=CC=1

Computed Properties

Exact Mass: 180.99312
Monoisotopic Mass: 180.9930561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.5

Benzoyl isocyanate, 4-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-39787-0.05g	4-chlorobenzoyl isocyanate	4461-36-3	0.05g	$66.0	2023-02-10
Enamine	EN300-39787-0.1g	4-chlorobenzoyl isocyanate	4461-36-3	0.1g	$98.0	2023-02-10
Enamine	EN300-39787-0.25g	4-chlorobenzoyl isocyanate	4461-36-3	0.25g	$142.0	2023-02-10
Enamine	EN300-39787-0.5g	4-chlorobenzoyl isocyanate	4461-36-3	0.5g	$271.0	2023-02-10
Enamine	EN300-39787-1.0g	4-chlorobenzoyl isocyanate	4461-36-3	1.0g	$371.0	2023-02-10
Enamine	EN300-39787-2.5g	4-chlorobenzoyl isocyanate	4461-36-3	2.5g	$726.0	2023-02-10
Enamine	EN300-39787-5.0g	4-chlorobenzoyl isocyanate	4461-36-3	5.0g	$1074.0	2023-02-10
Enamine	EN300-39787-10.0g	4-chlorobenzoyl isocyanate	4461-36-3	10.0g	$1593.0	2023-02-10

Benzoyl isocyanate, 4-chloro- Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl isocyanate, 4-chloro-

Comprehensive Overview of Benzoyl isocyanate, 4-chloro- (CAS No. 4461-36-3): Properties, Applications, and Industry Insights

Benzoyl isocyanate, 4-chloro- (CAS No. 4461-36-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a benzoyl group and a reactive isocyanate moiety, makes it a valuable intermediate for synthesizing heterocyclic compounds. With the growing demand for precision chemistry in drug discovery, this compound has gained attention for its role in developing novel bioactive molecules.

In recent years, the keyword "4-chloro benzoyl isocyanate uses" has surged in search engines, reflecting industry interest in its applications. Researchers frequently inquire about "synthesis methods for CAS 4461-36-3" or "safety protocols for handling isocyanate derivatives," highlighting the need for detailed technical guidance. The compound’s compatibility with Grignard reactions and nucleophilic substitutions further expands its utility in creating customized molecular architectures.

From an environmental perspective, queries like "biodegradability of 4-chloro benzoyl isocyanate" align with the global push toward sustainable chemistry. Studies suggest that proper waste management and catalytic degradation techniques can mitigate environmental impact. Meanwhile, advancements in flow chemistry have optimized its production, reducing energy consumption—a hotspot topic in green chemistry forums.

The compound’s thermal stability (decomposing at 150°C+) and solubility profile (soluble in polar aprotic solvents) make it suitable for high-temperature reactions. Analytical techniques such as HPLC and FT-IR spectroscopy are commonly employed for purity verification, addressing another frequent search query: "how to analyze CAS 4461-36-3 purity."

Emerging trends in AI-driven molecular design have also spotlighted Benzoyl isocyanate, 4-chloro- as a candidate for virtual screening. Computational chemists leverage its structural features to predict novel derivatives with enhanced bioactivity, tapping into the demand for "machine learning in organic synthesis."

Regulatory compliance remains critical; searches for "4461-36-3 regulatory status" often lead to discussions on regional chemical inventories like REACH and TSCA. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) is recommended during handling, per OSHA guidelines.

In summary, Benzoyl isocyanate, 4-chloro- bridges academic research and industrial innovation. Its versatility in peptide coupling and polymer chemistry, combined with evolving sustainable practices, positions it as a compound of enduring relevance. For laboratories seeking reliable suppliers, verifying certificates of analysis (CoA) ensures optimal performance in downstream applications.